Cas no 723241-11-0 (N1-(4-Fluorobenzyl)butane-1,4-diamine)
723241-11-0 structure
Product Name:N1-(4-Fluorobenzyl)butane-1,4-diamine
CAS No:723241-11-0
MF:C11H17FN2
MW:196.264486074448
CID:2127360
Update Time:2023-08-04
N1-(4-Fluorobenzyl)butane-1,4-diamine Chemical and Physical Properties
Names and Identifiers
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- N1-(4-fluorobenzyl)butane-1,4-diamine
- N-(4-Fluorobenzyl)-1,4-butanediamine
- N1-(4-Fluorobenzyl)butane-1,4-diamine
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- Inchi: 1S/C11H17FN2/c12-11-5-3-10(4-6-11)9-14-8-2-1-7-13/h3-6,14H,1-2,7-9,13H2
- InChI Key: YAIUKLFVCVSOAE-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CNCCCCN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 133
- Topological Polar Surface Area: 38
N1-(4-Fluorobenzyl)butane-1,4-diamine Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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